Cas no 767300-05-0 (methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate)

• Product Name: methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• CAS No: 767300-05-0
• MF: C₁₇H₁₅FN₂O₄
• MW: 330.310407876968
• CID: 6598297
• Update Time: 2025-10-31

methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
• methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate
• 4H-Pyrano[3,2-c]pyridine-3-carboxylic acid, 2-amino-4-(4-fluorophenyl)-5,6-dihydro-7-methyl-5-oxo-, methyl ester

• Inchi： 1S/C17H15FN2O4/c1-8-7-11-13(16(21)20-8)12(9-3-5-10(18)6-4-9)14(15(19)24-11)17(22)23-2/h3-7,12H,19H2,1-2H3,(H,20,21)
• InChI Key： NESJBIXZSJLMSQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CC2OC(N)=C(C(OC)=O)C(C3=CC=C(F)C=C3)C1=2

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 578.9±50.0 °C(Predicted)
• pka: 11.24±0.70(Predicted)

Additional information on methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate

Introduction to Methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate (CAS No. 767300-05-0)

Methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate, identified by its CAS number 767300-05-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule exhibits a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The compound belongs to the pyrano[3,2-c]pyridine class, a scaffold that has garnered considerable attention due to its potential biological activities. The presence of multiple functional groups, including an amino group at the 2-position, a fluorophenyl moiety at the 4-position, a methyl group at the 7-position, and a carboxylate ester at the 3-position, contributes to its unique chemical and biological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrano[3,2-c]pyridines have been extensively studied for their ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The fluorine atom in the phenyl ring is particularly noteworthy, as it can modulate the electronic properties of the molecule and enhance its binding affinity to biological targets.

The synthesis of Methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular architectures. The process typically begins with the formation of the pyrano[3,2-c]pyridine core through cyclization reactions, followed by functional group manipulations to introduce the desired substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, play a crucial role in achieving high yields and regioselectivity.

The pharmacological profile of this compound has been the subject of numerous preclinical studies. Initial investigations have suggested that it may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory diseases and cancer. The fluorophenyl group is particularly interesting as it has been shown to enhance metabolic stability and binding affinity in other drug candidates. Additionally, the presence of multiple chiral centers in the molecule opens up possibilities for developing enantiomerically pure derivatives with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can interact with target proteins in a manner consistent with known pharmacophores responsible for therapeutic effects. These computational insights have guided experimental efforts to optimize the structure for enhanced activity and selectivity.

The potential applications of Methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for libraries of diverse compounds. Such libraries are increasingly being employed in high-throughput screening campaigns to identify novel leads with therapeutic potential.

In conclusion, Methyl 2-amino-4-(4-fluorophenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate represents a fascinating compound with significant promise in pharmaceutical research. Its complex structure and diverse functional groups offer opportunities for further exploration into its biological activities and synthetic applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one are poised to play a crucial role in advancing drug discovery efforts worldwide.